Cas no 1249871-08-6 (1-2-bromo-1-(propan-2-yloxy)ethyl-3-methoxybenzene)

• Product Name: 1-2-bromo-1-(propan-2-yloxy)ethyl-3-methoxybenzene
• CAS No: 1249871-08-6
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 6325778
• PubChem ID: 62113687
• Update Time: 2024-01-13

1-2-bromo-1-(propan-2-yloxy)ethyl-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(propan-2-yloxy)ethyl-3-methoxybenzene
• AKOS011393608
• 1249871-08-6
• EN300-1133455
• 1-[2-bromo-1-(propan-2-yloxy)ethyl]-3-methoxybenzene

• Inchi： 1S/C12H17BrO2/c1-9(2)15-12(8-13)10-5-4-6-11(7-10)14-3/h4-7,9,12H,8H2,1-3H3
• InChI Key： PSKWDEZMHGGDFJ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)OC)OC(C)C

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers